Cas no 60093-13-2 (1,2,4-Thiadiazol-3-amine,5-(propylthio)-)

• Product Name: 1,2,4-Thiadiazol-3-amine,5-(propylthio)-
• CAS No: 60093-13-2
• MF: C₅H₉N₃S₂
• MW: 175.275057554245
• CID: 502052
• Update Time: 2026-04-29

1,2,4-Thiadiazol-3-amine,5-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-3-amine,5-(propylthio)-
• 5-propylsulfanyl-1,2,4-thiadiazol-3-amine
• 3-Amino-5-propylthio-1,2,4-thiadiazole

• Inchi： InChI=1S/C5H9N3S2/c1-2-3-9-5-7-4(6)8-10-5/h2-3H2,1H3,(H2,6,8)
• InChI Key： DNAVFDCATYUWPG-UHFFFAOYSA-N
• SMILES： CCCSC1=NC(N)=NS1

Computed Properties

• Exact Mass: 175.02400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3

Experimental Properties

• Melting Point: 85-87°C
• PSA: 105.34000
• LogP: 2.20360

Additional information on 1,2,4-Thiadiazol-3-amine,5-(propylthio)-

Recent Advances in the Study of 1,2,4-Thiadiazol-3-amine,5-(propylthio)- (CAS: 60093-13-2): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 1,2,4-Thiadiazol-3-amine,5-(propylthio)- (CAS: 60093-13-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 1,2,4-Thiadiazol-3-amine,5-(propylthio)- as a scaffold for the development of novel bioactive molecules. Its thiadiazole core, coupled with the propylthio side chain, offers a unique chemical space for interactions with biological targets. Researchers have successfully synthesized derivatives of this compound, demonstrating its adaptability for structure-activity relationship (SAR) studies.

In terms of biological activity, preliminary investigations have shown promising results in antimicrobial and anticancer assays. The compound exhibits moderate to strong inhibitory effects against a range of bacterial strains, including drug-resistant pathogens. Additionally, in vitro studies have demonstrated its potential as an anticancer agent, with selective cytotoxicity observed in certain cancer cell lines. These findings suggest that 1,2,4-Thiadiazol-3-amine,5-(propylthio)- could serve as a lead compound for the development of new antimicrobial and anticancer therapies.

Mechanistic studies have begun to elucidate the molecular targets of this compound. Recent research indicates that it may interact with key enzymes involved in bacterial cell wall synthesis and cancer cell proliferation pathways. Further investigations are underway to confirm these interactions and explore the compound's potential as a targeted therapy.

The pharmaceutical potential of 1,2,4-Thiadiazol-3-amine,5-(propylthio)- is further supported by preliminary pharmacokinetic studies. While challenges remain in optimizing its bioavailability and metabolic stability, the compound's relatively low toxicity profile in normal cell lines suggests a favorable therapeutic window for further development.

Looking ahead, researchers are focusing on several key areas: (1) optimization of the compound's physicochemical properties through structural modifications, (2) expansion of its biological activity profile through comprehensive screening against various disease targets, and (3) development of efficient synthetic routes for large-scale production. These efforts are expected to accelerate the translation of this promising compound from bench to bedside.

In conclusion, 1,2,4-Thiadiazol-3-amine,5-(propylthio)- (CAS: 60093-13-2) represents an exciting area of research in chemical biology and drug discovery. Its unique structural features, combined with promising biological activities, make it a valuable scaffold for the development of novel therapeutic agents. Continued research in this area is likely to yield significant advancements in the treatment of infectious diseases and cancer.